REACTION_CXSMILES
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C(O[BH-](OC(=O)C)OC(=O)C)(=O)C.[Na+].[NH2:15][C:16]1[CH:17]=[C:18]2[C:22](=[CH:23][CH:24]=1)[C:21](=[O:25])[N:20]([CH:26]([CH3:28])[CH3:27])[C:19]2=[O:29].[Cl:30][C:31]1[CH:38]=[CH:37][C:34]([CH:35]=O)=[CH:33][CH:32]=1.C(O)(=O)C>ClCCl>[Cl:30][C:31]1[CH:38]=[CH:37][C:34]([CH2:35][NH:15][C:16]2[CH:17]=[C:18]3[C:22](=[CH:23][CH:24]=2)[C:21](=[O:25])[N:20]([CH:26]([CH3:27])[CH3:28])[C:19]3=[O:29])=[CH:33][CH:32]=1 |f:0.1|
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Name
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Quantity
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1.03 g
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Type
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reactant
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Smiles
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C(C)(=O)O[BH-](OC(C)=O)OC(C)=O.[Na+]
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Name
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Quantity
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0.5 g
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Type
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reactant
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Smiles
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NC=1C=C2C(N(C(C2=CC1)=O)C(C)C)=O
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Name
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Quantity
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0.37 g
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Type
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reactant
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Smiles
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ClC1=CC=C(C=O)C=C1
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Name
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Quantity
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160 μL
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Type
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reactant
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Smiles
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C(C)(=O)O
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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ClCCl
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Type
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CUSTOM
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Details
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The reaction was stirred overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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quenched with the addition of water
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Type
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CUSTOM
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Details
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The organic phase was separated
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Type
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WASH
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Details
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washed with brine
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Type
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DRY_WITH_MATERIAL
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Details
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dried (MgSO4)
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Type
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CUSTOM
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Details
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evaporated in vacuo
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Type
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CUSTOM
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Details
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The resulting residue was purified by flash column chromatography (5% methanol in dichloromethane)
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Reaction Time |
8 (± 8) h |
Name
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Type
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product
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Smiles
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ClC1=CC=C(CNC=2C=C3C(N(C(C3=CC2)=O)C(C)C)=O)C=C1
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Type | Value | Analysis |
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AMOUNT: MASS | 160 mg | |
YIELD: PERCENTYIELD | 20% | |
YIELD: CALCULATEDPERCENTYIELD | 18.1% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |